Cas no 2171465-87-3 (4-bis(2-hydroxyethyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid)

• Product Name: 4-bis(2-hydroxyethyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid
• CAS No: 2171465-87-3
• MF: C₂₄H₂₈N₂O₇
• MW: 456.488327026367
• CID: 5999773
• PubChem ID: 165488407
• Update Time: 2025-10-29

4-bis(2-hydroxyethyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-bis(2-hydroxyethyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid
• EN300-1489661
• 4-[bis(2-hydroxyethyl)carbamoyl]-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid
• 2171465-87-3

• Inchi： 1S/C24H28N2O7/c27-13-11-26(12-14-28)23(31)21(9-10-22(29)30)25-24(32)33-15-20-18-7-3-1-5-16(18)17-6-2-4-8-19(17)20/h1-8,20-21,27-28H,9-15H2,(H,25,32)(H,29,30)
• InChI Key： BIKBMVSENHKPLT-UHFFFAOYSA-N
• SMILES： O(C(NC(C(N(CCO)CCO)=O)CCC(=O)O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 456.18965124g/mol
• Monoisotopic Mass: 456.18965124g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 12
• Complexity: 645
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 136Ų

Additional information on 4-bis(2-hydroxyethyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid

4-Bis(2-Hydroxyethyl)Carbamoyl-4-({(9H-Fluoren-9-Yl)Methoxycarbonyl}Amino)Butanoic Acid: A Comprehensive Overview

4-Bis(2-Hydroxyethyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid (CAS No. 2171465-87-3) is a complex organic compound with significant potential in various fields, including biochemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines hydroxyl groups, carbamoyl functionalities, and a fluorenylmethoxycarbonyl (Fmoc) group. The presence of these functional groups makes it highly versatile and amenable to a wide range of chemical modifications and applications.

The Fmoc group is particularly notable for its role in peptide synthesis, where it serves as a protecting group for amino acids. This feature has led to extensive research into the use of this compound in the development of novel peptide-based drugs and bioactive molecules. Recent studies have highlighted its potential in creating stable peptide conjugates with enhanced solubility and bioavailability, making it a valuable tool in drug delivery systems.

One of the most exciting developments involving 4-bis(2-hydroxyethyl)carbamoyl-4-{(9H-fluoren-9-yl)methoxycarbonylamino}butanoic acid is its application in the synthesis of advanced biomaterials. Researchers have explored its ability to form cross-linked hydrogels with tunable mechanical properties, which could be used in tissue engineering and regenerative medicine. These hydrogels exhibit excellent biocompatibility and degradation profiles, making them ideal candidates for scaffold applications.

In addition to its biomedical applications, this compound has also been investigated for its role in catalysis. The hydroxyl groups present in the molecule can act as Lewis acid sites, enabling it to function as a catalyst in various organic reactions. Recent experiments have demonstrated its effectiveness in promoting asymmetric synthesis of chiral compounds, a field that continues to grow in importance due to the demand for enantioselective drugs.

The CAS No. 2171465-87-3 compound has also been studied for its environmental impact. Researchers are exploring its biodegradability and toxicity profiles to assess its suitability for large-scale industrial applications. Preliminary results suggest that it exhibits low toxicity and is readily biodegradable under aerobic conditions, which aligns with current trends toward sustainable chemistry practices.

From a synthetic perspective, the preparation of 4-bis(2-hydroxyethyl)carbamoyl-4-{(9H-fluoren-9-yl)methoxycarbonylamino}butanoic acid involves multi-step reactions that require precise control over reaction conditions. Recent advancements in catalytic methods have simplified the synthesis process, reducing production costs and improving yield rates. These improvements are expected to facilitate broader adoption of this compound across various industries.

In conclusion, 4-bis(2-hydroxyethyl)carbamoyl-4-{(9H-fluoren-9-yl)methoxycarbonylamino}butanoic acid (CAS No. 2171465-87-3) represents a promising compound with diverse applications in modern chemistry and biology. Its unique structure, coupled with recent research breakthroughs, positions it as a key player in the development of innovative materials and therapeutic agents. As ongoing studies continue to uncover new potentials for this compound, its role in advancing science and technology is likely to expand significantly.